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Compound of Interest

Compound Name: Pyruvic acid-13C2

Cat. No.: B15559712 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed application note and protocol for the sample preparation

and analysis of Pyruvic acid-13C2 using Gas Chromatography-Mass Spectrometry (GC-MS).

This method is crucial for metabolic flux analysis and understanding central carbon metabolism

in various biological systems.

Introduction
Pyruvic acid is a key intermediate in central metabolic pathways, linking glycolysis to the

tricarboxylic acid (TCA) cycle. Stable isotope-labeled pyruvic acid, such as Pyruvic acid-13C2,

is a valuable tracer for studying metabolic fluxes and elucidating biochemical pathways in drug

development and disease research. Gas Chromatography-Mass Spectrometry (GC-MS) is a

powerful analytical technique for the quantification of small, volatile compounds. However, due

to the polar and non-volatile nature of pyruvic acid, a robust sample preparation protocol

involving extraction and chemical derivatization is essential for successful GC-MS analysis.[1]

[2] This application note details the necessary steps for reliable and sensitive quantification of

Pyruvic acid-13C2 in biological samples.

Experimental Workflow
The overall experimental workflow for the analysis of Pyruvic acid-13C2 by GC-MS is depicted

below. This process involves sample collection, extraction of metabolites, derivatization to

increase volatility, and subsequent analysis by GC-MS.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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